Cas no 2273000-76-1 (4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate)

• Product Name: 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate
• CAS No: 2273000-76-1
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 5164922
• Update Time: 2025-07-17

4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate Chemical and Physical Properties

Names and Identifiers

• 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate

• Inchi： 1S/C24H27N3O2/c1-19(2)27(15-9-10-16-29-18-28)22-17-25-23(20-11-5-3-6-12-20)24(26-22)21-13-7-4-8-14-21/h3-8,11-14,17-19H,9-10,15-16H2,1-2H3
• InChI Key： UCACLNIUUFOAHH-UHFFFAOYSA-N
• SMILES： N(C1=CN=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)(C(C)C)CCCCOC=O

Additional information on 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate

Introduction to 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate (CAS No. 2273000-76-1)

4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate, identified by its CAS number 2273000-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its 5,6-diphenylpyrazin-2-yl moiety and the presence of an isopropylamino substituent, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The butyl formate component of the compound suggests a polar nature, which can influence its solubility and interaction with biological targets. This combination of structural elements has led researchers to explore its potential in various therapeutic contexts. In recent years, there has been a growing interest in pyrazine-based compounds due to their role as intermediates in synthesizing bioactive molecules. The 5,6-diphenylpyrazin-2-yl group is particularly noteworthy, as it has been implicated in the development of compounds with antimicrobial, anti-inflammatory, and even anticancer properties.

Recent studies have highlighted the importance of isopropylamino functional groups in enhancing the bioavailability and pharmacological activity of small molecules. The presence of this group in 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate may contribute to its ability to interact effectively with biological receptors. Furthermore, the formate ester moiety can be hydrolyzed under physiological conditions, potentially releasing active species that could exert therapeutic effects.

In the realm of drug discovery, the synthesis and characterization of novel compounds like 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate are crucial steps toward developing new treatments for various diseases. The compound's structure suggests potential applications in modulating signaling pathways involved in inflammation and cell proliferation. For instance, pyrazine derivatives have been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

The 5,6-diphenylpyrazin-2-yl moiety is particularly interesting from a chemical biology perspective. It has been reported that phenyl-substituted pyrazines can exhibit significant binding affinity to certain protein targets. This feature makes 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate a valuable scaffold for designing molecules that can selectively interact with specific biomarkers. Such selectivity is essential for minimizing side effects and improving therapeutic outcomes.

From a synthetic chemistry standpoint, the preparation of 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate involves multi-step reactions that require careful optimization. The introduction of the isopropylamino group necessitates conditions that preserve the integrity of the pyrazine core while ensuring functional group compatibility. Advances in synthetic methodologies have enabled researchers to construct complex molecules like this one with greater precision and efficiency.

The potential applications of 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and materials science, where similar pyrazine derivatives have demonstrated utility. For example, some pyrazines exhibit herbicidal or fungicidal properties, making them valuable in crop protection strategies.

In conclusion, 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butyl Formate (CAS No. 2273000-76-1) represents an intriguing compound with significant potential in multiple domains of chemical research. Its structural complexity and functional diversity position it as a promising candidate for further exploration in drug discovery and other industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine and technology.